Cas no 2138270-58-1 (3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one)
3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-790754
- 3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
- 2138270-58-1
- 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
-
- Inchi: 1S/C14H23NO/c1-10-11(13(2)8-9-13)14(15-12(10)16)6-4-3-5-7-14/h10-11H,3-9H2,1-2H3,(H,15,16)
- InChI Key: YPFZBEJKHZEJJN-UHFFFAOYSA-N
- SMILES: O=C1C(C)C(C2(CCCCC2)N1)C1(C)CC1
Computed Properties
- Exact Mass: 221.177964357g/mol
- Monoisotopic Mass: 221.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790754-1.0g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 1.0g |
$1485.0 | 2024-05-22 | |
| Enamine | EN300-790754-0.05g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 0.05g |
$1247.0 | 2024-05-22 | |
| Enamine | EN300-790754-0.1g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 0.1g |
$1307.0 | 2024-05-22 | |
| Enamine | EN300-790754-0.25g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 0.25g |
$1366.0 | 2024-05-22 | |
| Enamine | EN300-790754-0.5g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 0.5g |
$1426.0 | 2024-05-22 | |
| Enamine | EN300-790754-2.5g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 2.5g |
$2912.0 | 2024-05-22 | |
| Enamine | EN300-790754-5.0g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 5.0g |
$4309.0 | 2024-05-22 | |
| Enamine | EN300-790754-10.0g |
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one |
2138270-58-1 | 95% | 10.0g |
$6390.0 | 2024-05-22 |
3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
Introduction to 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1)
3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their spiro ring system, a structural motif that imparts distinct chemical and biological properties.
The spirocyclic framework of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one is particularly intriguing due to its potential for modulating various biological targets. The presence of the azaspiro ring, along with the methyl and cyclopropyl substituents, contributes to its conformational rigidity and specific interactions with biomolecules. This structural complexity has led researchers to explore its potential in drug discovery and development.
Recent studies have highlighted the pharmacological properties of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.
In addition to its anti-inflammatory properties, 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has also been investigated in preclinical studies. Results indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.
Synthesis of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has been optimized using modern synthetic techniques, including transition-metal-catalyzed reactions and multistep synthetic sequences. These methods have enabled efficient large-scale production, facilitating further preclinical and clinical evaluations. The synthetic route involves the formation of the spiro ring through intramolecular cyclization reactions, followed by functional group modifications to introduce the desired substituents.
The potential applications of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its efficacy in other therapeutic areas, such as cancer treatment and metabolic disorders. For example, preliminary studies have shown that this compound can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression.
In conclusion, 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1) represents a promising lead compound in medicinal chemistry with a diverse range of potential therapeutic applications. Its unique structural features, coupled with favorable pharmacological properties and low toxicity profile, make it an attractive candidate for further development in drug discovery programs. Continued research will likely uncover additional biological activities and optimize its therapeutic potential for various diseases.
2138270-58-1 (3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)